N-(4-methoxybenzyl)but-3-ene-1-amine
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- The compound has been used in the synthesis and characterization of various chemical structures. For instance, Liu et al. (1993) synthesized N4O3 amine phenol ligands and their lanthanide complexes, demonstrating the versatility of N-(4-methoxybenzyl)but-3-ene-1-amine in complex chemical synthesis (Liu, Yang, Rettig, & Orvig, 1993).
Analytical Characterization
- The compound has been important in analytical chemistry, specifically in the characterization of new substances. For example, Westphal, Girreser, and Waldmüller (2016) used it for the analytical characterization of new designer drugs (Westphal, Girreser, & Waldmüller, 2016).
Methodological Development
- It plays a role in developing new methodologies in organic synthesis. Becerra, Rojas, and Castillo (2021) reported an efficient one-pot synthesis method involving this compound, highlighting its utility in organic chemistry (Becerra, Rojas, & Castillo, 2021).
Organic Laboratory Applications
- In educational and experimental settings, compounds like N-(4-methoxybenzyl)but-3-ene-1-amine are used to demonstrate chemical reactions. For example, Touchette (2006) utilized a similar compound in a laboratory experiment to teach reductive amination (Touchette, 2006).
Surface Activity Studies
- Zhao, Guo, Jia, and Liu (2014) synthesized novel quaternary ammonium surfactants containing methoxybenzyl, a group related to N-(4-methoxybenzyl)but-3-ene-1-amine, to study their surface activity and aggregation behavior (Zhao, Guo, Jia, & Liu, 2014).
Medicinal Chemistry Applications
- In medicinal chemistry, derivatives of this compound have been explored for their potential therapeutic applications. For instance, Genç, Yılmaz, Ilhan, and Karagoz (2013) synthesized and studied a compound for its antihistaminic action (Genç, Yılmaz, Ilhan, & Karagoz, 2013).
Chemical Modification and Synthesis
- The chemical structure of N-(4-methoxybenzyl)but-3-ene-1-amine lends itself to modification and synthesis of various derivatives, as shown in several studies. For example, Yoshimura, Yamaura, Suzuki, and Hashimoto (1983) demonstrated its utility in the oxidative removal of certain groups in diketopiperazine derivatives (Yoshimura, Yamaura, Suzuki, & Hashimoto, 1983).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]but-3-en-1-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-3-4-9-13-10-11-5-7-12(14-2)8-6-11/h3,5-8,13H,1,4,9-10H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXDPHEHBHSIQGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNCCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzyl)but-3-ene-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.